Diisopropyl adipate
Diisopropyl adipate
Diisopropyl adipate is a fatty acid ester and an isopropyl ester.
Brand Name:
Vulcanchem
CAS No.:
6938-94-9
VCID:
VC20824317
InChI:
InChI=1S/C12H22O4/c1-9(2)15-11(13)7-5-6-8-12(14)16-10(3)4/h9-10H,5-8H2,1-4H3
SMILES:
CC(C)OC(=O)CCCCC(=O)OC(C)C
Molecular Formula:
C12H22O4
Molecular Weight:
230.30 g/mol
Diisopropyl adipate
CAS No.: 6938-94-9
Cat. No.: VC20824317
Molecular Formula: C12H22O4
Molecular Weight: 230.30 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Diisopropyl adipate is a fatty acid ester and an isopropyl ester. |
|---|---|
| CAS No. | 6938-94-9 |
| Molecular Formula | C12H22O4 |
| Molecular Weight | 230.30 g/mol |
| IUPAC Name | dipropan-2-yl hexanedioate |
| Standard InChI | InChI=1S/C12H22O4/c1-9(2)15-11(13)7-5-6-8-12(14)16-10(3)4/h9-10H,5-8H2,1-4H3 |
| Standard InChI Key | ZDQWESQEGGJUCH-UHFFFAOYSA-N |
| SMILES | CC(C)OC(=O)CCCCC(=O)OC(C)C |
| Canonical SMILES | CC(C)OC(=O)CCCCC(=O)OC(C)C |
| Boiling Point | 251.00 to 253.00 °C. @ 760.00 mm Hg |
| Melting Point | -1 °C |
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